2-Methoxy-1,3-thiazole-4-carbaldehyde
Overview
Description
2-Methoxy-1,3-thiazole-4-carbaldehyde is a chemical compound with the empirical formula C₄H₅NOS and a molecular weight of 115.15 g/mol . It belongs to the class of thiazole derivatives , which are heterocyclic compounds containing a five-membered ring containing sulfur and nitrogen atoms. The compound’s structure consists of a thiazole ring with a methoxy group (–OCH₃) and an aldehyde functional group (–CHO) attached at positions 2 and 4, respectively.
Physical And Chemical Properties Analysis
Scientific Research Applications
Application in Anticancer Research
Scientific Field
Summary of the Application
The compound has been used in the synthesis of novel thiazoles that have been tested for their anticancer activity .
Methods of Application
While the exact methods of application are not detailed in the source, typically, such compounds are synthesized and then tested in vitro against various cancer cell lines .
Results or Outcomes
The synthesized compounds were determined against liver carcinoma cell line HepG2 . The exact results or quantitative data are not provided in the source .
Application in Anti-inflammatory Research
Scientific Field
Summary of the Application
Thiazole derivatives, including potentially “2-Methoxy-1,3-thiazole-4-carbaldehyde”, have been synthesized and tested for their anti-inflammatory activity .
Methods of Application
The exact methods of application are not detailed in the source, but typically involve the synthesis of the compounds followed by in vitro testing for anti-inflammatory activity .
Results or Outcomes
Two synthesized compounds showed anti-inflammatory activity comparable to that of the standard ibuprofen drug . The exact results or quantitative data are not provided in the source .
Application in Antinociceptive Research
Summary of the Application
The compound may be used in the synthesis of Benzothiazine N-acylhydrazones, which have potential antinociceptive (pain-relieving) activity .
Methods of Application
The exact methods of application are not detailed in the source, but typically involve the synthesis of the compounds followed by in vitro testing for antinociceptive activity .
Results or Outcomes
The exact results or quantitative data are not provided in the source .
Application in Life Science Research
Scientific Field
Summary of the Application
The compound is used in various life science research solutions .
Methods of Application
The exact methods of application are not detailed in the source .
Results or Outcomes
Application in Synthesis of Benzothiazine N-acylhydrazones
Scientific Field
Summary of the Application
The compound may be used as a reactant in the synthesis of Benzothiazine N-acylhydrazones .
properties
IUPAC Name |
2-methoxy-1,3-thiazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S/c1-8-5-6-4(2-7)3-9-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRLCQLUQDGDTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=CS1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-thiazolecarboxaldehyde | |
CAS RN |
106331-75-3 |
Source
|
| Record name | 2-methoxy-1,3-thiazole-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-chloro-N-[(4-sulfamoylphenyl)methyl]acetamide](/img/structure/B11575.png)
![6-amino-2-[[2-(2-aminopropanoylamino)-4-methylpentanoyl]amino]-N-(4-methyl-2-oxochromen-7-yl)hexanamide](/img/structure/B11583.png)
